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Compound Name: Chrysophanol tetraglucoside

Cat. No.: B8085431 Get Quote

Chrysophanol Tetraglucoside: A Technical
Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Chrysophanol tetraglucoside, a

natural compound with recognized therapeutic potential. This document collates essential

chemical data, summarizes its biological activities, and presents relevant experimental

methodologies to support further research and development.

Core Chemical and Physical Data
Chrysophanol tetraglucoside is a glycosidic derivative of chrysophanol, an anthraquinone.

Key quantitative data for this compound are summarized below.

Parameter Value References

CAS Number 120181-08-0 [1][2][3][4]

Molecular Weight 902.8 g/mol [1][3][5][6]

Molecular Formula C₃₉H₅₀O₂₄ [1][3][5][6]
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Chrysophanol tetraglucoside has demonstrated notable biological activities, primarily as an

anti-hypolipidemic and antibacterial agent.[2][5] These properties suggest its potential

application in managing metabolic disorders and infectious diseases.

Experimental Protocols
Detailed experimental methodologies for evaluating the biological activity of compounds from

Cassia seeds, including anthraquinones like chrysophanol derivatives, have been described in

the scientific literature. The following sections outline key experimental approaches based on

published research.

Antibacterial Activity Assessment
The antibacterial effects of Chrysophanol tetraglucoside can be determined using

established methods as described by Hatano et al. (1999) in their study on constituents of

Cassia seeds.
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Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) of

Chrysophanol tetraglucoside.

Hypolipidemic Activity Evaluation
The hypolipidemic effects of Chrysophanol tetraglucoside can be investigated in animal

models, as demonstrated in the study by Patil et al. (2004) on the seeds of Cassia tora.

Workflow for In Vivo Hypolipidemic Activity Assay
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Caption: Workflow for assessing the in vivo hypolipidemic activity of Chrysophanol
tetraglucoside.

Signaling Pathways
Currently, detailed signaling pathways specifically elucidated for Chrysophanol
tetraglucoside are not extensively documented in publicly available literature. The primary

reported activities are anti-hypolipidemic and antibacterial. The mechanisms underlying these

effects are likely complex and may involve multiple targets. Future research is warranted to

explore the precise molecular signaling pathways modulated by this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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